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  4. Methyl 4-[13-(3-methylbutyl)-12-oxo-2,9,13,15,17-pentazatetracyclo[8.7.0.03,8.011,16]heptadeca-1,3,5,7,9,11(16),14-heptaen-17-yl]benzoate
Methyl 4-[13-(3-methylbutyl)-12-oxo-2,9,13,15,17-pentazatetracyclo[8.7.0.03,8.011,16]heptadeca-1,3,5,7,9,11(16),14-heptaen-17-yl]benzoate Methyl 4-[13-(3-methylbutyl)-12-oxo-2,9,13,15,17-pentazatetracyclo[8.7.0.03,8.011,16]heptadeca-1,3,5,7,9,11(16),14-heptaen-17-yl]benzoate
Brand Name: Vulcanchem
CAS No.: 846590-96-3
VCID: VC0356353
InChI: InChI=1S/C25H23N5O3/c1-15(2)12-13-29-14-26-22-20(24(29)31)21-23(28-19-7-5-4-6-18(19)27-21)30(22)17-10-8-16(9-11-17)25(32)33-3/h4-11,14-15H,12-13H2,1-3H3
SMILES: CC(C)CCN1C=NC2=C(C1=O)C3=NC4=CC=CC=C4N=C3N2C5=CC=C(C=C5)C(=O)OC
Molecular Formula: C25H23N5O3
Molecular Weight: 441.5g/mol

Methyl 4-[13-(3-methylbutyl)-12-oxo-2,9,13,15,17-pentazatetracyclo[8.7.0.03,8.011,16]heptadeca-1,3,5,7,9,11(16),14-heptaen-17-yl]benzoate

CAS No.: 846590-96-3

Main Products

VCID: VC0356353

Molecular Formula: C25H23N5O3

Molecular Weight: 441.5g/mol

Methyl 4-[13-(3-methylbutyl)-12-oxo-2,9,13,15,17-pentazatetracyclo[8.7.0.03,8.011,16]heptadeca-1,3,5,7,9,11(16),14-heptaen-17-yl]benzoate - 846590-96-3

CAS No. 846590-96-3
Product Name Methyl 4-[13-(3-methylbutyl)-12-oxo-2,9,13,15,17-pentazatetracyclo[8.7.0.03,8.011,16]heptadeca-1,3,5,7,9,11(16),14-heptaen-17-yl]benzoate
Molecular Formula C25H23N5O3
Molecular Weight 441.5g/mol
IUPAC Name methyl 4-[13-(3-methylbutyl)-12-oxo-2,9,13,15,17-pentazatetracyclo[8.7.0.03,8.011,16]heptadeca-1,3,5,7,9,11(16),14-heptaen-17-yl]benzoate
Standard InChI InChI=1S/C25H23N5O3/c1-15(2)12-13-29-14-26-22-20(24(29)31)21-23(28-19-7-5-4-6-18(19)27-21)30(22)17-10-8-16(9-11-17)25(32)33-3/h4-11,14-15H,12-13H2,1-3H3
Standard InChIKey NDPLHLJYRQREOA-UHFFFAOYSA-N
SMILES CC(C)CCN1C=NC2=C(C1=O)C3=NC4=CC=CC=C4N=C3N2C5=CC=C(C=C5)C(=O)OC
Canonical SMILES CC(C)CCN1C=NC2=C(C1=O)C3=NC4=CC=CC=C4N=C3N2C5=CC=C(C=C5)C(=O)OC
PubChem Compound 3965343
Last Modified Nov 11 2021
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